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Compound of Interest

Compound Name: 2-chloro-N,2-diphenylacetamide

Cat. No.: B1352197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
chloro-N,2-diphenylacetamide (CAS No. 5110-77-0), a chemical intermediate of interest in
synthetic and medicinal chemistry. This document also collates available technical data,
including synthesis methodologies for related compounds and the biological activities of
structurally similar molecules, to serve as a valuable resource for research and development.

Physicochemical Properties

2-chloro-N,2-diphenylacetamide is a halogenated acetamide derivative with the molecular
formula C14H12CINO.[1] Key physicochemical properties are summarized below.
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Property Value

Molecular Formula C14H12CINO

Molecular Weight 245.706 g/mol [1]

CAS Number 5110-77-0

Boiling Point 434.7°C at 760 mmHg[2]
Flash Point 216.7°C[2]

Density 1.257 g/lcm3[2]

LogP 3.67820[2]

Commercial Suppliers and Availability

2-chloro-N,2-diphenylacetamide is available from a number of commercial suppliers,
primarily for research and development purposes. The purity and available quantities vary by
supplier. A summary of known suppliers is provided in the table below.

Supplier Purity Available Quantities
Matrix Scientific 97% 19, 59[2]
American Custom Chemicals

) 95% 19, 2.5q, 59[2]
Corporation
AK Scientific Not Specified 19[2]

Synthesis Protocols

While specific, detailed experimental protocols for the synthesis of 2-chloro-N,2-
diphenylacetamide (CAS 5110-77-0) are not readily available in the public domain, the
synthesis of the structurally related isomer, 2-chloro-N,N-diphenylacetamide, is well-
documented. A common method involves the chloroacetylation of diphenylamine.[3][4] This
process typically involves the reaction of diphenylamine with chloroacetyl chloride in a suitable
solvent like toluene, followed by reflux.[5][6]
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A generalized workflow for the synthesis of such diphenylacetamide derivatives is illustrated
below.

Starting Materials

Chloroacetyl_chloride Reaction
—
Reaction in Toluene
(Reflux)
/
Diphenylamine

Product

2-chloro-N,N-diphenylacetamide

Click to download full resolution via product page
Generalized synthetic workflow for diphenylacetamide derivatives.
General Experimental Protocol for a Related Compound (2-chloro-N,N-diphenylacetamide):
o Reaction Setup: Diphenylamine is dissolved in a suitable solvent, such as toluene.[5][6]
o Addition of Reagent: Chloroacetyl chloride is added to the solution.[5][6]

» Reaction Conditions: The mixture is refluxed for a period of time, typically around 4 hours.[3]

[6]

o Work-up and Isolation: The reaction mixture is then poured into crushed ice to precipitate the
product.[3] The resulting solid is filtered, washed with cold water, and dried.[5][6]

 Purification: The crude product can be further purified by recrystallization from a solvent such
as ethanol.[5][6]

Biological Activity of Related Compounds

There is a lack of specific biological activity data for 2-chloro-N,2-diphenylacetamide in the
available literature. However, derivatives of the isomeric 2-chloro-N,N-diphenylacetamide have
been investigated for various pharmacological properties. It is crucial to note that these
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activities are not directly attributable to 2-chloro-N,2-diphenylacetamide but may provide
context for potential areas of investigation.

» Analgesic and Anti-inflammatory Activity: Some derivatives of 2-chloro-N,N-
diphenylacetamide have been synthesized and evaluated for their analgesic properties.[7]
These studies suggest a potential interaction with cyclooxygenase (COX) enzymes, which
are key targets in pain and inflammation pathways.[4][7]

» Antimicrobial Activity: Diphenylamine and its derivatives, which form the core structure of the
compound of interest, have been explored for their antimicrobial and antifungal properties.[6]

[7]

» Anticonvulsant Activity: Various N-phenylacetamide derivatives have been investigated for
their potential as anticonvulsant agents.[7]

Due to the observed analgesic activity in related compounds and their potential interaction with
COX enzymes, a hypothetical signaling pathway is presented below. This is a generalized
representation and has not been experimentally validated for 2-chloro-N,2-
diphenylacetamide.
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Hypothetical mechanism of action for a COX-inhibiting acetamide derivative.

Conclusion

2-chloro-N,2-diphenylacetamide is a commercially available chemical intermediate with
potential applications in further chemical synthesis and drug discovery. While direct
experimental data on its synthesis and biological activity are limited, information on related
compounds provides a foundational basis for future research. The provided supplier
information, generalized synthesis protocols, and contextual biological activities of related
molecules offer a starting point for scientists and researchers interested in this compound.
Further experimental validation is necessary to fully characterize the properties and potential
applications of 2-chloro-N,2-diphenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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